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Compound of Interest

Compound Name: D-Biotinol

Cat. No.: B2648279

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial landscape for high-purity
D-Biotinol (CAS 53906-36-8), a reduced derivative of D-Biotin (Vitamin B7). This document
outlines key commercial suppliers, available purity specifications, and provides a representative
analytical protocol for quality assessment. Furthermore, it illustrates critical workflows and
metabolic relationships to support research and development activities.

Introduction to D-Biotinol

D-Biotinol, also known as (+)-Biotinol, is the alcohol analog of D-Biotin, where the carboxylic
acid group is reduced to a primary alcohol. While D-Biotin is a well-established coenzyme for
carboxylase enzymes vital in the metabolism of fats, proteins, and carbohydrates, D-Biotinol
serves as a valuable chemical intermediate and research tool. It can be used in the synthesis
of biotinylated probes and materials where the terminal hydroxyl group allows for different
conjugation chemistries compared to the parent carboxylic acid. Early studies have also
indicated that D-Biotinol can be metabolized and converted to D-Biotin in vivo, making it a
compound of interest in nutritional and metabolic research.

Commercial Suppliers and Purity Specifications

The availability of high-purity D-Biotinol is critical for reproducible scientific outcomes. A survey
of prominent chemical suppliers indicates that D-Biotinol is available for research purposes,
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typically with purities exceeding 95%. Below is a summary of offerings from several

international suppliers.

Table 1: Commercial Supplier Purity Specifications for D-Biotinol (CAS 53906-36-8)

Supplier Catalog Number Purity Specification
MedchemExpress HY-W096159 97.06%
ChemScene CS-0147812 >98%
Benchchem B2648279 Not specified (typically =98%)
DempoChem DC147812 =98%
Precise PEG AAD-5538 >96%
abcr GmbH AB491319 95%
Table 2: Availability of Quality Control Documentation
Certificate of
Supplier Analysis HPLC H-NMR LC-MS
(COA)
MedchemExpres ) ) ) )
Available Available Available Available
s
Available upon Available upon Available upon Available upon
ChemScene
request request request request
Available upon Available upon Available upon Available upon
DempoChem

request

request

request

request

Analytical Methods and Experimental Protocols

Ensuring the purity and identity of D-Biotinol is paramount. High-Performance Liquid

Chromatography (HPLC) is a standard and reliable method for this purpose. While supplier-

specific protocols are proprietary, a general method can be adapted from established

procedures for biotin and its derivatives.
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Representative Experimental Protocol: Purity
Determination of D-Biotinol by HPLC

This protocol describes a general procedure for determining the purity of a D-Biotinol sample
using a Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) system with
UV detection.

1. Objective: To quantify the purity of a D-Biotinol sample and identify any related impurities.
2. Materials and Reagents:

o D-Biotinol sample

o HPLC-grade acetonitrile (ACN)

e HPLC-grade water

 Trifluoroacetic acid (TFA), HPLC grade

o Volumetric flasks, pipettes, and autosampler vials

3. Instrumentation:

» HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis
detector.

» Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 um particle size).
o Data acquisition and analysis software.

4. Chromatographic Conditions:

» Mobile Phase A: 0.05% (v/v) TFA in water.

» Mobile Phase B: 0.05% (v/v) TFA in acetonitrile.

e Gradient Elution:
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[e]

0-5 min: 80% A, 20% B

o

5-25 min: Linear gradient to 40% A, 60% B

[¢]

25-30 min: Hold at 40% A, 60% B

[¢]

30-31 min: Linear gradient back to 80% A, 20% B

[e]

31-40 min: Re-equilibration at 80% A, 20% B

e Flow Rate: 1.0 mL/min.[1]

e Column Temperature: 30°C.

e Detection Wavelength: 210 nm.[1]
e Injection Volume: 10 pL.

5. Procedure:

o Standard Preparation: Accurately weigh approximately 10 mg of a D-Biotinol reference
standard and dissolve it in the initial mobile phase (80% A, 20% B) in a 10 mL volumetric
flask to create a 1 mg/mL stock solution. Prepare a working standard of 0.1 mg/mL by
diluting the stock solution.

o Sample Preparation: Prepare a sample solution with the same concentration as the working
standard (0.1 mg/mL) using the D-Biotinol sample to be tested.

e Analysis: Inject the standard and sample solutions into the HPLC system.

o Data Analysis: The purity is calculated based on the area percentage of the main peak in the
chromatogram.

o Purity (%) = (Area of D-Biotinol Peak / Total Area of All Peaks) x 100

Key Workflows and Metabolic Context

Visualizing workflows and biological pathways provides a clearer understanding of the
product's quality control lifecycle and its relevance in a biological system.
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Quality Control Workflow

The following diagram illustrates a typical workflow for the quality control and analysis of a
high-purity chemical standard like D-Biotinol.
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Caption: Quality control workflow for high-purity D-Biotinol.

Metabolic Relationship of D-Biotinol

D-Biotinol is not a primary actor in known signaling pathways but is relevant due to its
relationship with D-Biotin. The following diagram shows the simple metabolic conversion that
makes it biologically active.
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Caption: Metabolic conversion of D-Biotinol to active D-Biotin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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biotinol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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